N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide

• Molecular Formula: C23H17ClN2O4
• Molecular Weight: 420.8 g/mol
• IUPAC Name: N-[2-chloro-4-[(3-methoxynaphthalene-2-carbonyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H17ClN2O4/c1-29-21-12-15-6-3-2-5-14(15)11-17(21)22(27)25-16-8-9-19(18(24)13-16)26-23(28)20-7-4-10-30-20/h2-13H,1H3,(H,25,27)(H,26,28)
• InChI Key: CLCIARZYKWVSPI-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC(=C(C=C3)NC(=O)C4=CC=CO4)Cl

Description

N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide, also known as MN-24, is a synthetic cannabinoid that belongs to the class of indazole-3-carboxamides. It was first synthesized in 2014 and has since gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide acts as a cannabinoid receptor agonist, binding to the CB1 and CB2 receptors in the brain and peripheral tissues. The activation of these receptors leads to a variety of effects, including analgesia, anti-inflammatory activity, and modulation of neurotransmitter release. N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has also been shown to inhibit the activity of certain enzymes involved in the metabolism of endocannabinoids, leading to an increase in the levels of these compounds in the body.
Biochemical and Physiological Effects
N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been shown to have a variety of biochemical and physiological effects in animal models. These include analgesia, anti-inflammatory activity, modulation of neurotransmitter release, and inhibition of cancer cell growth. N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide is its relatively simple synthesis method, which allows for easy production in a laboratory setting. Another advantage is its potential therapeutic applications in various fields. However, one limitation of N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide is the lack of human studies, which makes it difficult to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide research. One area of interest is the development of N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide analogs with improved therapeutic properties. Another area of interest is the investigation of N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide's potential as a treatment for other neurological disorders, such as multiple sclerosis and epilepsy. Additionally, more research is needed to determine the safety and efficacy of N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide in humans.

Synthesis Methods

N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide is synthesized through a multistep process that involves the reaction of 2-chloro-4-nitroaniline with 3-methoxy-2-naphthoyl chloride to form 2-chloro-4-[(3-methoxy-2-naphthoyl)amino]aniline. The resulting compound is then reacted with furfurylamine to yield N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide. The synthesis method is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been studied for its potential therapeutic applications in various fields such as cancer treatment, pain management, and neurological disorders. In cancer treatment, N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and lung cancer cells. In pain management, N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been found to have analgesic effects in animal models of neuropathic pain. In neurological disorders, N-{2-chloro-4-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.